3,3',5,5'-Tetrachlorobiphenyl

Specification

• Description: Aroclor 1248, an environmental pollutant, is a complex mixture of polychlorinated biphenyl (PCB) congeners, prepared by the chlorination of biphenyl.; 3,3',5,5'-tetrachlorobiphenyl is a tetrachlorobiphenyl that is biphenyl in which both phenyl groups are substituted by chlorines at positions 3 and 5. It is a tetrachlorobiphenyl and a dichlorobenzene.; Pcb-1248 is a viscous oily liquid. (NTP, 1992)
• CAS No.: 12672-29-6
• Molecular Formula: C12H6Cl4
• Molecular Weight: 292 g/mol
• IUPAC Name: 1,3-dichloro-5-(3,5-dichlorophenyl)benzene
• Standard InChI: InChI=1S/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6H
• Standard InChI Key: UTMWFJSRHLYRPY-UHFFFAOYSA-N
• Impurities: Almost without exception, polychlorinated biphenyls contain various levels of polychlorinated dibenzofurans as contaminants. /Polychlorinated biphenyls/; Found 2 mg chlorinated dibenzofuran/g Aroclor 1248 as impurity.; Chlorinated dibenzofurans /tetra-, penta-, and hexa-PDCFs /were identified in all Aroclor preparations /1248, 1254, 1260/ except Aroclor 1016 /at levels from 0.8 to 2 ppm/.; Polychlorinated naphthalenes have also been identified in ... /Aroclor 1248/.; Clorinated dibenzofuran congener levels in ppm: Cl4, 0.4; Cl5, 2.3; 2,3,7,8-TCDF, 0.2; 2,3,4,7,8-PECDF, 0.8.
• SMILES: C1=C(C=C(C=C1Cl)Cl)C2=CC(=CC(=C2)Cl)Cl
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)C2=CC(=CC(=C2)Cl)Cl
• Boiling Point: 644 to 707 °F at 760 mm Hg (NTP, 1992)
• Colorform: Colorless mobile oil; Lower chlorinated Aroclors (1221, 1232, 1016, 1242, and 1248) are colorless mobile oils. Increasing chlorine content results in mixtures taking on the consistency of viscous liquids (Aroclor 1254) or sticky resins (Aroclors 1260 and 1262). Arclors 1268 and 1270 are white powders.
• Flash Point: 286 °F (NTP, 1992); 193-196 °C (Cleveland open cup)
• Melting Point: 340-375 °C